Cas no 65-85-0 (Benzoic acid)

• Product Name: Benzoic acid
• CAS No: 65-85-0
• MF: C₇H₆O₂
• MW: 122.121342182159
• MDL: MFCD00002398
• CID: 33836
• PubChem ID: 243
• Update Time: 2025-07-22

Benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid
• ACIDUM BENZOICUM
• BENZENE CARBOXYLIC ACID
• benzeneformic acid
• Benzenemethonic acid
• CARBOXYBENZENE
• DRACYLIC ACID
• FEMA 2131
• 'LGC' (2405)
• 'LGC' (2606)
• 'LGC' (4003)
• METTLER TOLEDO CALIBRATION SUBSTANCE ME 18555
• oracylic acid
• phenyl carboxylic acid
• PHENYLFORMIC ACID
• PUROX B
• RARECHEM AL BO 0012
• VEVOVITALL(R)
• 210
• a 1 (acid)
• Benzoic Acid Zone Refined (number of passes:20)
• Acid Composite Mixture
• Additions to Method 8270
• AKROCHEM? Retarder BAX
• Benzoic Acid Solution
• BENZOIC ACID, GR ACS
• Benzoic acid,medicinal
• EPA Method 8270 additions
• Initial Calibration TCL Compounds
• Mettler-Toledo Calibration substance ME 18555, Benzoic acid
• Toxic Substances - Mix 1
• [ "Benzenecarboxylic acid" ]
• Benzenecarboxylic acid
• 苯甲酸
• Phenylcarboxylic acid
• Benzenemethanoic acid
• Retardex
• Benzoesaeure GV
• Benzoesaeure GK
• Tenn-Plas
• Retarder BA
• Acide benzoique
• Solvo powder
• Salvo liquid
• Benzoesaeure
• Flowers of benzoin
• Flowers of benjamin
• Benzoic acid, tech.
• Unisept BZA
• HA 1 (acid)
• Kyselina benzoova
• Benzoic acid (natural)
• Benzoate (VAN)
• HA 1
• Caswell No. 081
• Diacylic acid
• Benzoesaeure [German]
• Acido benzoico [It
• SMR001252220
• 1079-02-3
• Benzoic acid, sodium salt
• E210
• MLS002415717
• E211
• Aromatic carboxylic acid
• 766-76-7
• MLSMR
• 65-85-0
• Glycopyrronium Bromide Imp. D (EP): Benzoic Acid
• INS-210
• TIAPROFENIC ACID IMPURITY D [EP]
• USEPA/OPP Pesticide Code: 009101
• 1ST2501-1000
• AB00949635_06
• Z57127480
• E-210
• SAMPL4, O1
• BRD-K53397409-001-13-1
• 2-BENZOYL-5-METHOXYBENZOQUINONE_met032
• HMS2267D03
• BENZOIC ACID [FCC]
• AKOS000119619
• Benzoicacid
• Q191700
• CCG-213088
• Benzoic acid, purified by sublimation, >=99%
• BENZOIC ACID (II)
• 8SKN0B0MIM
• 1ST2501
• BENZOIC ACID [JAN]
• Benzoic Acid 2000 microg/mL in Dichloromethane
• SY009192
• DB-029471
• D00038
• BRD-K53397409-001-12-3
• HMS2092F18
• SS Benzoic Acid, 2000 mug/mL in dichloromethane, analytical standard
• DTXCID80143
• Benzoic acid, tested according to Ph.Eur.
• Benzenecarboxylate
• Benzoic acid (e 210)
• NCGC00091886-05
• HMS3652B03
• benzoic_acid
• Acid, Benzoic
• SY236257
• Aromatic acid
• 1kqb
• C00180
• Benzoic acid Solution in Acetonitrile, 1000mug/mL
• Benzoic acid, ACS reagent, >=99.5%
• AI3-03710
• 0BE368DC-6DE6-4927-AECF-E4BB2968A4A0
• BS-3752
• A835250
• Benzoic acid, Pharmaceutical Secondary Standard; Certified Reference Material
• Diacylate
• Benzoic acid, >=99.5%, FCC, FG
• Tox21_300180
• Benzoic acid, Standard for quantitative NMR, TraceCERT(R)
• EN300-18007
• EUCATROPINE_met034
• Benzoicum acidum
• MFCD00002398
• SBI-0206720.P001
• DB03793
• GLYCOPYRRONIUM BROMIDE IMPURITY D [EP IMPURITY]
• BENZOIC ACID (MART.)
• BENZOIC ACID [MART.]
• BENZOIC ACID [VANDF]
• Phenylcarboxylate
• Benzoic acid, USP, 99.5-100.5%
• CCRIS 1893
• Kyselina benzoova [Czech]
• Benzoic acid, puriss. p.a., ACS reagent, 99.9%
• STK301730
• SR-05000001919-1
• NSC-149
• Solvo, powder
• Benzoic acid, ACS reagent
• s4161
• Benzoic acid, ReagentPlus(R), 99%
• Benzoic acid, NIST(R) SRM(R) 39j, calorimetric standard
• BENZOIC-4-D1 ACID
• 1gyx
• METHYLAMINOLEVULINATE HYDROCHLORIDE IMPURITY I [EP]
• AB00949635_05
• ANTAZOLINE_met016
• DIACYCLIC ACID
• F2191-0092
• BENZOIC ACID (EP MONOGRAPH)
• TRIPELENNAMINE_met034
• CAS-65-85-0
• NCGC00091886-03
• Benzoic acid, certified reference material for titrimetry, certified by BAM according to ISO 17025, >=99.5%
• MFCD00002400
• ACIDUM BENZOICUM [WHO-IP LATIN]
• D85168
• Menno-florades
• benzoic aicd
• Retarded BA
• benzoate
• BENZOIC ACID [GREEN BOOK]
• Benzoic Acid,(S)
• Provita Equiband
• Benzoic acid (7CI,8CI,9CI)
• Benzoic acid (JP18/USP)
• BENZOIC ACID [II]
• Dracylate
• Acide benzoique [French]
• Pharmakon1600-01503001
• Benzoic acid, European Pharmacopoeia (EP) Reference Standard
• Benzoic acid, for calorimetrical determination (approx. 26460 J/g)
• Melting point standard 121-123C, analytical standard
• Benzoic acid, analytical standard
• benzenecarboxylic
• benzoic- acid
• B2635
• NSC149
• Rheumatism Diarrhea
• bezoic acid
• Benzenemethanoate
• UNII-8SKN0B0MIM
• Vevovitall
• Benzoic acid-ring-UL-14C
• HY-N0216
• BENZOIC ACID [EP MONOGRAPH]
• NCGC00254112-01
• HYDROUS BENZOYL PEROXIDE IMPURITY B [EP IMPURITY]
• benzene-2-carboxylic acid
• CS-0008257
• benzoic-acid
• C00539
• Benzoic acid, LR, >=99%
• Benzoic acid, puriss. p.a., ACS reagent, reag. Ph. Eur., >=99.9% (alkalimetric)
• INS NO.210
• Benzoic acid [USAN:JAN]
• MEFENAMIC ACID IMPURITY D [EP IMPURITY]
• METRONIDAZOLE BENZOATE IMPURITY C [EP IMPURITY]
• Benzeneformate
• Benzoic acid, AR, >=99%
• BIDD:ER0597
• EINECS 200-618-2
• Epitope ID:139965
• B0062
• 14322-82-8
• B A
• FEMA No. 2131
• NSC7918
• InChI=1/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9
• Benzoic acid, meets USP testing specifications
• NSC-758203
• CHEBI:30746
• SCHEMBL1378
• Benzoic acid [USP:JAN]
• Benzoic acid (TN)
• Benzoic acid, SAJ first grade, >=99.5%
• Retarder BAX
• Acido benzoico
• CYCLANDELATE_met022
• BENZOIC ACID (USP MONOGRAPH)
• NCGC00091886-02
• Tennplas
• ScavengePore(TM) benzoic acid, macroporous, 40-70 mesh, extent of labeling: 0.5-1.5 mmol per g loading
• Salvo powder
• BENZOIC ACID [USP MONOGRAPH]
• BENZOIC ACID [FHFI]
• BRD-K53397409-001-11-5
• Eyelids Wipes
• BENZOIC ACID (USP-RS)
• E 210
• ProvitaCombat
• WLN: QVR
• bmse000300
• 31 - Preservatives in Mascara
• AI3-0310
• Sodium benzoic acid
• Benzoic acid, United States Pharmacopeia (USP) Reference Standard
• Benzoic acid, meets analytical specification of Ph. Eur., BP, USP, FCC, E210, 99.5-100.5% (alkalimetric)
• BENZOIC ACID [USP-RS]
• NS00008785
• Benzoic acid 100 microg/mL in Acetone
• NCGC00259952-01
• HSDB 704
• NSC758203
• SW219833-1
• Acido benzoico [Italian]
• BENZOIC ACID [MI]
• BDBM197302
• BP-30148
• CHEMBL541
• DRACYCLIC ACID
• NCGC00091886-01
• 27 - Preservatives in Cream
• DTXSID6020143
• Benzoicum Ac
• Tox21_202403
• BENZOIC ACID [WHO-DD]
• SR-05000001919
• NSC 149
• Benzoic acid, natural, >=99.5%, FCC, FG
• CARBOXYLBENZENE
• BENZOIC ACID [WHO-IP]
• EPA Pesticide Chemical Code 009101
• BENZOICUM ACIDUM [HPUS]
• phenylcarboxy
• Benzoic acid, SAJ special grade, >=99.5%
• Benzoic acid (USP:JAN)
• Salvo, liquid
• Benzoic acid, Vetec(TM) reagent grade, 98%
• BENZOIC ACID [HSDB]
• 760 - Preservatives
• Benzoic acid, p.a., 99.5%
• Mettler-Toledo Calibration substance ME 18555, Benzoic acid, analytical standard, for the calibration of the thermosystem 900, traceable to primary standards (LGC)
• EC 200-618-2
• FB33492
• MBA96084
• MSK2501-1000
• Benzoic acid Solution in Acetonitrile, 1000?g/mL
• Benzoic acid (Standard)
• HY-N0216R
• MSK2501
• 200-618-2
• SAA21784

• MDL： MFCD00002398
• Inchi： 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)
• InChI Key： WPYMKLBDIGXBTP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)=O
• BRN： 636131

Computed Properties

• Exact Mass: 122.03700
• Monoisotopic Mass: 122.036779430 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 122.12
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Cryst.
• Density: 1.08
• Melting Point: 121-125 °C (lit.)
• Boiling Point: 249 °C(lit.)
• Flash Point: Fahrenheit: 249.8 ° f < br / > Celsius: 121 ° C < br / >
• Refractive Index: 1.504
• PH: 2.5-3.5 (H2O, 20℃)(saturated solution)
• Solubility: soluble, clear, colorless (95% ethanol, 1gm/3mL)
• Water Partition Coefficient: Slightly soluble 0.34 g/100 ml
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong bases, strong oxidizing agents, alkalies.
• PSA: 37.30000
• LogP: 1.38480
• Odor: Odorless or with a slight benzaldehyde odor
• Refractive Index: Index of refraction = 1.504 at 132 °C/D
• Solubility: 1g of product is dissolved in 2.3ml cold ethanol, 1.5ml boiling ethanol, 4.5ml chloroform, 3ml ether, 3ml acetone, 30ml carbon tetrachloride, 10ml benzene, 30ml carbon disulfide, 23ml turpentine. Soluble in oil, slightly soluble in cold water, soluble in hot water, easily soluble in ethanol, ether and other organic solvents. The solubility in water increases with the presence of alkaline substances (such as borax and trisodium phosphate). Slightly soluble in hexane.
• Merck: 1091
• Vapor Pressure: 10 mmHg ( 132 °C)
• FEMA: 2131 | BENZOIC ACID
• pka: 4.19(at 25℃)
• Color/Form: 2000 μg/mL in methylene chloride
• Sensitiveness: Sensitive to humidity

Benzoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：1
• Hazard Category Code： 38-41-48/23
• Safety Instruction： S26-S45-S37/39-S24-S22-S36/37-S24/25-S23-S53
• FLUKA BRAND F CODES：21
• RTECS：DG0875000
• Hazardous Material Identification：
• Safety Term：S22;S24;S26;S37/39;S45
• Risk Phrases：R22; R36/37/38; R42/43
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Benzoic acid

Benzoic Acid (65-85-0): Chemical Properties and Pharmaceutical Applications

Benzoic acid (CAS 65-85-0) is a simple aromatic carboxylic acid widely used in the pharmaceutical, food, and cosmetic industries due to its preservative and antimicrobial properties. Its molecular formula, C₇H₆O₂, and white crystalline structure make it a versatile compound for drug formulation. In the pharmaceutical sector, benzoic acid serves as an intermediate in synthesizing active pharmaceutical ingredients (APIs), such as benzoyl peroxide and salicylic acid, which are key in dermatological treatments. Recent studies highlight its role in enhancing drug solubility and bioavailability, particularly in poorly water-soluble compounds. Researchers are also exploring its potential as an anti-inflammatory and antifungal agent, aligning with the growing demand for multifunctional excipients in modern medicine.

Benzoic Acid (65-85-0) in Drug Delivery Systems

The integration of benzoic acid (65-85-0) into advanced drug delivery systems has gained traction due to its ability to modify release kinetics and improve stability. For instance, it is employed in pH-sensitive coatings for enteric tablets, ensuring targeted release in the intestines. Additionally, its derivatives, like sodium benzoate, are used in nanoparticle formulations to enhance cellular uptake of anticancer drugs. With the rise of personalized medicine, benzoic acid's role in sustained-release formulations is being optimized through computational modeling and in vitro studies. This aligns with industry trends focusing on precision medicine and reduced side effects, making it a hotspot for R&D investment.

Safety and Regulatory Status of Benzoic Acid (65-85-0)

As a GRAS (Generally Recognized as Safe) substance by the FDA and approved by the EMA, benzoic acid (65-85-0) is subject to rigorous safety evaluations. Current research addresses concerns about its metabolism into hippuric acid and potential allergenicity in sensitive populations. Regulatory guidelines specify permissible limits in oral and topical medications, with ongoing debates on its use in pediatric formulations. The compound's eco-toxicity profile is also under scrutiny, driving innovations in green chemistry alternatives. These discussions are critical for manufacturers aiming to comply with global standards like ICH and REACH while meeting consumer demand for safer excipients.

Future Trends: Benzoic Acid (65-85-0) in Biopharmaceutical Innovation

Emerging applications of benzoic acid (65-85-0) in biopharmaceuticals include its use as a stabilizer in mRNA vaccines and monoclonal antibody therapies. Its compatibility with lyophilization processes makes it valuable for biologics storage. Furthermore, synthetic biology approaches are engineering microbial strains to produce benzoic acid sustainably, reducing reliance on petrochemical sources. With the global preservatives market projected to exceed $3 billion by 2027, benzoic acid's cost-effectiveness and efficacy position it as a cornerstone in next-generation therapeutics and smart packaging solutions for drugs.